![molecular formula C18H17NO3 B2495412 5-(2-Methyl-1,3-dioxolan-2-yl)-3-(4-methylphenyl)-2,1-benzisoxazole CAS No. 439094-60-7](/img/structure/B2495412.png)
5-(2-Methyl-1,3-dioxolan-2-yl)-3-(4-methylphenyl)-2,1-benzisoxazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(2-Methyl-1,3-dioxolan-2-yl)-3-(4-methylphenyl)-2,1-benzisoxazole is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is also known as MDL-100,173 and has been synthesized using different methods.
Scientific Research Applications
Reaction Mechanisms and Synthesis
One study by Paradkar, Latham, and Krishnaswami (1993) discussed the reaction of β-keto ethyleneacetals with hydroxylamine, leading to the formation of isoxazole derivatives under specific conditions. This research provides insight into the synthetic pathways that might be applicable to the synthesis of compounds like 5-(2-Methyl-1,3-dioxolan-2-yl)-3-(4-methylphenyl)-2,1-benzisoxazole, highlighting the complexity and variability of these reactions depending on the substrates used (Paradkar et al., 1993).
Crystal Structure and Molecular Design
The study by Bathich et al. (2009) on a related compound, "6-Benzyl-3-(1,4-dioxaspiro[4.5]decan-2-yl)-8,8-dimethyl-1-oxa-2,6-diazaspiro[4.4]non-2-ene-7,9-dione," elaborated on the crystal structure, showing how intramolecular hydrogen bonding can influence the molecular conformation. Such insights are valuable for designing compounds with specific properties, including stability and reactivity (Bathich et al., 2009).
Pharmacological Applications
Although the direct pharmacological applications of "this compound" were not specifically identified in the reviewed literature, related research on benzothiazoles by Hutchinson et al. (2001) demonstrated the potential of structurally similar compounds in cancer treatment, indicating a broader relevance of this chemical class in developing therapeutic agents (Hutchinson et al., 2001).
properties
IUPAC Name |
5-(2-methyl-1,3-dioxolan-2-yl)-3-(4-methylphenyl)-2,1-benzoxazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17NO3/c1-12-3-5-13(6-4-12)17-15-11-14(7-8-16(15)19-22-17)18(2)20-9-10-21-18/h3-8,11H,9-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKLCKTBAJKZYFQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=C3C=C(C=CC3=NO2)C4(OCCO4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.